Cas no 941955-52-8 (4-ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)
4-ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
- 4-ethoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
- AKOS021796259
- 941955-52-8
- 4-ethoxy-N~1~-(1-isobutyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-1-benzenesulfonamide
- 4-ethoxy-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
- F2385-0326
- BRD-K96762260-001-01-8
- 4-ethoxy-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide
-
- Inchi: 1S/C21H26N2O4S/c1-4-27-18-7-9-19(10-8-18)28(25,26)22-17-6-11-20-16(13-17)5-12-21(24)23(20)14-15(2)3/h6-11,13,15,22H,4-5,12,14H2,1-3H3
- InChI Key: PZUFJNVJHOGKLI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OCC)(NC1C=CC2=C(C=1)CCC(N2CC(C)C)=O)(=O)=O
Computed Properties
- Exact Mass: 402.16132849g/mol
- Monoisotopic Mass: 402.16132849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 623
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 84.1Ų
4-ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2385-0326-2μmol |
4-ethoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide |
941955-52-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2385-0326-5μmol |
4-ethoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide |
941955-52-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2385-0326-10μmol |
4-ethoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide |
941955-52-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2385-0326-20μmol |
4-ethoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide |
941955-52-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2385-0326-1mg |
4-ethoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide |
941955-52-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2385-0326-2mg |
4-ethoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide |
941955-52-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2385-0326-3mg |
4-ethoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide |
941955-52-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2385-0326-4mg |
4-ethoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide |
941955-52-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2385-0326-5mg |
4-ethoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide |
941955-52-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2385-0326-10mg |
4-ethoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide |
941955-52-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
4-Ethoxy-N-1-(2-Methylpropyl)-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-ylbenzene-1-Sulfonamide (CAS No. 941955-52-8): An Overview
4-Ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 941955-52-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a quinoline moiety and an ethoxy group. The combination of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic uses.
The quinoline core is a well-known heterocyclic aromatic compound that has been extensively studied for its biological activities, including antimalarial, antibacterial, and anti-inflammatory properties. The presence of the sulfonamide group further enhances the compound's ability to interact with biological targets, making it a valuable scaffold for drug design and development.
Recent research has focused on the potential of 4-Ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a viable option for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 4-Ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 4-Ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide has been extensively studied to ensure its suitability for clinical use. Research has shown that it has good oral bioavailability and a favorable half-life, which are crucial factors for effective drug delivery. Furthermore, its low toxicity profile and minimal side effects make it an attractive option for long-term therapeutic use.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-Ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide in human subjects. Early results have been promising, with patients showing significant improvements in symptoms without experiencing severe adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent in various medical fields.
In conclusion, 4-Ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 941955-52-8) represents a promising advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in the treatment of inflammatory and neurodegenerative diseases.
941955-52-8 (4-ethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)